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Compound of Interest

Compound Name: Dymanthine

Cat. No.: B1671003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the synthesis of Dymanthine hydrochloride

(N,N-Dimethyl-1-octadecanamine hydrochloride), a long-chain aliphatic amine with established

anthelmintic properties. The primary synthetic route detailed is the Eschweiler-Clarke reaction,

a robust method for the N-methylation of primary amines. This protocol includes a detailed

experimental procedure, characterization data, and an overview of the proposed mechanism of

action. All quantitative data is presented in structured tables, and key experimental workflows

are visualized using diagrams to facilitate understanding and reproducibility in a research and

development setting.

Introduction
Dymanthine hydrochloride is a quaternary ammonium compound with a long alkyl chain, a

structural feature often associated with surfactant and antimicrobial properties. In the

pharmaceutical field, it is recognized for its efficacy as an anthelmintic agent, targeting various

intestinal helminths. The synthesis of Dymanthine hydrochloride is of interest to researchers

studying new anthelmintic drugs and developing novel formulations. The Eschweiler-Clarke

reaction provides a reliable and scalable method for its preparation from readily available

starting materials.
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Chemical Properties and Characterization
A summary of the key chemical and physical properties of Dymanthine and its hydrochloride

salt is provided below.

Property Value Reference

Dymanthine (Free Base)

IUPAC Name
N,N-dimethyloctadecan-1-

amine
[1]

CAS Number 124-28-7 [1]

Molecular Formula C20H43N [1]

Molecular Weight 297.57 g/mol [1]

Appearance Solid powder [1]

Melting Point 23 °C [2]

Purity >98% [1]

Solubility Soluble in DMSO [1]

Dymanthine Hydrochloride

CAS Number 1613-17-8 [1]

Molecular Formula C20H44ClN [3]

Molecular Weight 334.02 g/mol [3]

Experimental Protocol: Synthesis of Dymanthine
Hydrochloride via Eschweiler-Clarke Reaction
This protocol details the synthesis of Dymanthine hydrochloride from octadecylamine. The

process involves the N-methylation of the primary amine using formaldehyde and formic acid,

followed by conversion to the hydrochloride salt.
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Reagent Formula Molar Mass ( g/mol )

Octadecylamine C18H39N 269.51

Formaldehyde (37% aqueous

solution)
CH2O 30.03

Formic Acid (98-100%) HCOOH 46.03

Diethyl Ether (C2H5)2O 74.12

Hydrochloric Acid

(concentrated)
HCl 36.46

Sodium Hydroxide NaOH 40.00

Anhydrous Sodium Sulfate Na2SO4 142.04

Deionized Water H2O 18.02

Synthesis of N,N-Dimethyloctadecylamine (Dymanthine)
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine octadecylamine (1 equivalent), a 37% aqueous solution of formaldehyde (2.2

equivalents), and formic acid (2.2 equivalents).

Reaction: Heat the reaction mixture to 80-100°C and maintain it under reflux with vigorous

stirring for 8-12 hours. The reaction progress can be monitored by thin-layer chromatography

(TLC).

Work-up: After cooling to room temperature, make the reaction mixture alkaline (pH > 10) by

the slow addition of a concentrated sodium hydroxide solution.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous phase three

times with diethyl ether.

Drying and Evaporation: Combine the organic layers and dry over anhydrous sodium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to obtain the crude N,N-dimethyloctadecylamine as an oil or low-melting solid.
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Conversion to Dymanthine Hydrochloride
Salt Formation: Dissolve the crude N,N-dimethyloctadecylamine in a minimal amount of

diethyl ether.

Precipitation: While stirring, slowly add a slight excess of concentrated hydrochloric acid

dropwise. A white precipitate of Dymanthine hydrochloride will form immediately.

Isolation and Purification: Collect the precipitate by vacuum filtration and wash it with cold

diethyl ether. The product can be further purified by recrystallization from a suitable solvent

such as ethanol or an ethanol/ether mixture to yield a white crystalline solid.

Drying: Dry the purified Dymanthine hydrochloride in a vacuum oven at a low temperature.

Expected Yield and Purity
Parameter Value

Theoretical Yield
Calculated based on the initial amount of

octadecylamine

Actual Yield Typically in the range of 80-95%

Purity (by titration) ≥98%

Characterization Data
The synthesized Dymanthine hydrochloride should be characterized by the following methods

to confirm its identity and purity.
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Technique Expected Results

Melting Point A sharp melting point should be observed.

¹H NMR

The spectrum should show characteristic peaks

for the long alkyl chain protons and the N-methyl

protons.

¹³C NMR

The spectrum should be consistent with the

structure, showing signals for the carbons of the

octadecyl chain and the N-methyl groups.

FTIR

The spectrum should display characteristic

absorption bands for C-H, C-N, and N-H (from

the hydrochloride salt) stretching and bending

vibrations.

Proposed Mechanism of Action (Anthelmintic
Activity)
The precise molecular mechanism of Dymanthine hydrochloride's anthelmintic activity is not

fully elucidated. However, as a quaternary ammonium compound with a long lipophilic alkyl

chain, its mode of action is likely multifaceted.

Disruption of Cell Membrane Integrity: The cationic head group and the long hydrophobic tail

of Dymanthine can interact with the negatively charged components of the helminth's cell

membranes. This interaction can disrupt the membrane's lipid bilayer structure, leading to

increased permeability, loss of essential ions and metabolites, and ultimately cell death.[4]

Neuromuscular Blockade: Many anthelmintics function by interfering with the neuromuscular

coordination of the parasite, leading to paralysis and expulsion from the host.[5] Quaternary

ammonium compounds can act on ion channels, such as nicotinic acetylcholine receptors

(nAChRs), which are crucial for neurotransmission in nematodes.[6][7][8][9] By binding to

these receptors, Dymanthine could induce a persistent depolarization of the muscle cells,

resulting in spastic paralysis.

Diagrams
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Caption: Workflow for the synthesis of Dymanthine hydrochloride.
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Caption: Proposed anthelmintic mechanism of action of Dymanthine.

Conclusion
This document outlines a detailed and reproducible protocol for the synthesis of Dymanthine
hydrochloride for research purposes. The Eschweiler-Clarke reaction offers an efficient route to

the desired product. The provided characterization data and the proposed mechanism of action

will be valuable for researchers in the fields of medicinal chemistry and parasitology. Further

studies are warranted to fully elucidate the specific molecular targets of Dymanthine and to

explore its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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